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Compound of Interest

Compound Name: Iron(3+),bromide

Cat. No.: B15364011

Safe Handling and Disposal of Iron(lll) Bromide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for
handling Iron(lIl) bromide (FeBr3), including operational and disposal plans.

Hazard Identification and Summary

Iron(l1l) bromide is a corrosive solid that can cause severe skin burns and eye damage.[1][2] It
is also harmful if swallowed or inhaled. The dust is irritating to the respiratory tract and can
cause coughing, shortness of breath, and other respiratory problems.[3] Prolonged exposure
may lead to more severe health effects.[3] It is also hygroscopic, meaning it absorbs moisture
from the air.[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Iron(lll) bromide. The following
table summarizes the required equipment.
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Body Part

Required PPE

Specifications

Eyes/Face

Safety Goggles or Face Shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[5]

Skin

Chemical-resistant Gloves

Appropriate protective gloves
should be worn to prevent skin

exposure.

Protective Clothing

Wear appropriate protective
clothing to prevent skin

exposure.[5]

Respiratory

NIOSH/MSHA Approved

Respirator

A respirator is required if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[5]
A respiratory protection
program that meets 29 CFR
1910.134 and ANSI Z88.2
requirements or European
Standard EN 149 must be
followed.[5]

Operational Plan: Handling and Storage

Handling:

[3]6]1[5]

Minimize dust generation and accumulation.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust, mist, or vapor.

Always handle Iron(lll) bromide in a well-ventilated area, preferably in a chemical fume hood.
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e Wash hands thoroughly after handling.[4][7]

Storage:

Keep the container tightly closed.[6][7]

Store in a corrosives area.[6][5]

Store in a cool, dry, and well-ventilated place.[6]

Due to its hygroscopic nature, store under an inert gas if possible.[1]

Emergency Procedures: First Aid Measures

Immediate action is critical in the event of exposure.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4][7] Seek immediate

medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes.[4][7] Seek medical attention
if irritation persists.[3][4][7]

Remove the victim to fresh air immediately.[3][4]

Inhalation [7] If breathing is difficult, give oxygen. Seek
immediate medical attention.[3]
Do NOT induce vomiting. If the victim is
) conscious and alert, rinse their mouth and drink
Ingestion

2-4 cupfuls of milk or water. Seek immediate

medical attention.[3]

Disposal Plan
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All waste materials containing Iron(Ill) bromide must be disposed of in accordance with local,
regional, and national hazardous waste regulations.[2] Do not allow the chemical to enter
drains.[1] Waste should be placed in a suitable, labeled disposal container.

Below is a workflow diagram illustrating the safe handling and emergency procedures for
Iron(11l) bromide.
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Workflow for Handling Iron(lll) Bromide
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Caption: Safe handling and emergency workflow for Iron(lll) bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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